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Compound of Interest

Compound Name: MI-3454

Cat. No.: B2794154 Get Quote

This document provides critical safety and logistical information for the proper handling and

disposal of MI-3454, a potent and selective menin-MLL1 interaction inhibitor. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure laboratory safety and environmental compliance.

Chemical and Physical Properties
A summary of the key quantitative data for MI-3454 is presented below for easy reference.

Property Value Source

CAS Number 2134169-43-8 [1][2]

Molecular Formula C₃₂H₃₅F₃N₈OS [1][2]

Molecular Weight 636.73 g/mol [2]

IC₅₀ (menin-MLL1 interaction) 0.51 nM

Solubility in DMSO 31.25 mg/mL (49.08 mM)

Storage Temperature (Solid) 4°C, stored under nitrogen

Storage Temperature (In

Solvent)
-80°C (2 years); -20°C (1 year)
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Before handling or disposing of MI-3454, it is imperative to be familiar with its hazard profile

and the necessary personal protective equipment (PPE). While MI-3454 is shipped as a non-

hazardous chemical, it is a potent bioactive compound and should be handled with care. Based

on guidelines for similar laboratory chemicals, the following precautions should be taken:

Hazard Identification: Although a specific safety data sheet (SDS) was not found,

compounds of this nature may be harmful if swallowed and can cause skin and eye irritation.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile). Always inspect gloves for integrity

before use.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If working with the compound as a powder or in a way that could

generate dust or aerosols, use a certified respirator.

Step-by-Step Disposal Protocol
The primary directive for the disposal of MI-3454 is to adhere to local, state, and federal

regulations for chemical waste. Do not dispose of this chemical down the drain or in regular

trash.

Identify Waste Streams: All materials that have come into contact with MI-3454 must be

treated as hazardous waste. This includes:

Unused or expired pure compound.

Solutions containing MI-3454 (e.g., in DMSO).

Contaminated labware such as pipette tips, centrifuge tubes, vials, and gloves.

Segregate and Collect Waste:
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Solid Waste: Collect all solid materials contaminated with MI-3454 in a designated,

sealable, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing MI-3454 in a designated, leak-proof, and

clearly labeled hazardous waste container. Ensure the container is compatible with the

solvents used.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "MI-3454," and the primary hazards (e.g., "Toxic," "Irritant").

Storage Pending Disposal: Store waste containers in a designated, well-ventilated, and

secure area away from incompatible materials.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup for hazardous waste.

Spill and Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Clear the immediate area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the further spread of the spill. Keep the material away from drains and

water sources.

Cleanup:

For liquid spills, absorb with an inert, non-combustible material like vermiculite or sand.

For solid spills, carefully sweep or scoop the material to avoid generating dust.

Place all contaminated cleanup materials into a sealed, labeled container for disposal as

hazardous waste.

Decontaminate the spill area with a suitable solvent (e.g., ethanol) followed by soap and

water.
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Experimental Protocols and Signaling Pathway
In Vitro Cell Viability Assay (MTT Assay) Protocol
This protocol is a representative method for assessing the effect of MI-3454 on the viability of

leukemic cell lines:

Cell Seeding: Plate human MLL leukemic cell lines (e.g., MV-4-11, MOLM-13) in 96-well

plates.

Compound Treatment: Treat the cells with varying concentrations of MI-3454 (e.g., 0.001 µM

to 10 µM) or a vehicle control (e.g., DMSO).

Incubation: Incubate the plates for 7 days.

MTT Addition: Add MTT solution to each well and incubate for a few hours to allow for the

formation of formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance at a specific wavelength to determine cell viability.

Data Analysis: Calculate the GI₅₀ values, which represent the concentration of MI-3454
required to inhibit cell proliferation by 50%.

Signaling Pathway of MI-3454 in MLL-Rearranged
Leukemia
MI-3454 is a potent inhibitor of the protein-protein interaction between menin and Mixed

Lineage Leukemia 1 (MLL1). This interaction is critical for the oncogenic activity of MLL fusion

proteins in certain types of leukemia. By blocking this interaction, MI-3454 leads to the

downregulation of key target genes like HOXA9 and MEIS1, which are essential for

leukemogenesis. This ultimately results in the inhibition of proliferation and the induction of

differentiation in leukemia cells.
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Caption: Mechanism of action of MI-3454 in MLL-rearranged leukemia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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